N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide

• IUPAC Name: N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide
• InChI: InChI=1S/C14H10BrCl2NO2/c1-20-13-11(16)6-8(7-12(13)17)14(19)18-10-4-2-9(15)3-5-10/h2-7H,1H3,(H,18,19)
• InChI Key: CGNHYXLMQZYDOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=CC=C(C=C2)Br)Cl
• Molecular Formula: C14H10BrCl2NO2
• Molecular Weight: 375.0 g/mol

Description

N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide, also known as BDCM, is a chemical compound that has been widely studied for its potential use as a herbicide. BDCM is a member of the benzamide family of compounds, which are known to have a variety of biological activities.

Scientific Research Applications

N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide has been studied for its potential use as a herbicide, as well as for its effects on aquatic organisms. In addition, N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide has been shown to have antifungal activity and may have potential as a therapeutic agent for treating fungal infections. N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide is not well understood, but it is believed to act by inhibiting the activity of the enzyme acetolactate synthase, which is involved in the biosynthesis of amino acids in plants. This results in the inhibition of plant growth and ultimately leads to the death of the plant. N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide may also have other targets in plants and may have effects on other organisms as well.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects on plants and animals. In plants, N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide inhibits the biosynthesis of amino acids, which leads to the inhibition of plant growth and ultimately the death of the plant. In animals, N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide has been shown to have effects on the liver and kidneys, as well as on the reproductive system. N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide has also been shown to have effects on the immune system and may have potential as an immunosuppressive agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide in lab experiments is that it is a well-studied compound with known properties and effects. This makes it a useful tool for studying the effects of herbicides and other chemicals on plants and animals. However, one limitation of using N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide is that it may have effects on other organisms besides plants and may not be a suitable model for studying the effects of herbicides on non-target organisms.

Future Directions

There are many potential future directions for research on N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide. One area of research could be to further explore its potential as a therapeutic agent for treating fungal infections. Another area of research could be to study its effects on non-target organisms, including humans. Additionally, further research could be done to better understand the mechanism of action of N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide and to develop new herbicides and other chemicals based on its structure and properties.
Conclusion:
In conclusion, N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide is a well-studied chemical compound with a variety of potential scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide could lead to new insights into its properties and potential uses.

Synthesis Methods

N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide can be synthesized using a variety of methods, including the reaction of 4-bromophenyl isocyanate with 3,5-dichloro-4-methoxyaniline in the presence of a base. The resulting product can be purified using column chromatography or recrystallization. Other methods for synthesizing N-(4-bromophenyl)-3,5-dichloro-4-methoxybenzamide have also been reported in the literature.